Cas no 118538-99-1 (2-methoxy-3,4-dimethyl-5-nitrophenol)

• Product Name: 2-methoxy-3,4-dimethyl-5-nitrophenol
• CAS No: 118538-99-1
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 2615837
• PubChem ID: 14312546
• Update Time: 2025-04-21

2-methoxy-3,4-dimethyl-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3,4-dimethyl-5-nitrophenol
• DTXSID70558785
• 118538-99-1
• DTXCID20509565

• Inchi： 1S/C9H11NO4/c1-5-6(2)9(14-3)8(11)4-7(5)10(12)13/h4,11H,1-3H3
• InChI Key： NPMWDVLQGULWSC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C(C(C)=C1C)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 197.06880783Da
• Monoisotopic Mass: 197.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.3Ų